N,N'-dibenzyl-N,N'-bis(4-methylphenyl)isophthalamide

• IUPAC Name: 1-N,3-N-dibenzyl-1-N,3-N-bis(4-methylphenyl)benzene-1,3-dicarboxamide
• InChI: InChI=1S/C36H32N2O2/c1-27-16-20-33(21-17-27)37(25-29-10-5-3-6-11-29)35(39)31-14-9-15-32(24-31)36(40)38(26-30-12-7-4-8-13-30)34-22-18-28(2)19-23-34/h3-24H,25-26H2,1-2H3
• InChI Key: SMQURPQZUVZJGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC2=CC=CC=C2)C(=O)C3=CC(=CC=C3)C(=O)N(CC4=CC=CC=C4)C5=CC=C(C=C5)C
• Molecular Formula: C36H32N2O2
• Molecular Weight: 524.6 g/mol

Description

N,N'-dibenzyl-N,N'-bis(4-methylphenyl)isophthalamide, commonly known as 'DBPMA,' is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a white crystalline powder that is soluble in organic solvents and has a molecular formula of C38H36N2O2.

Mechanism of Action

The mechanism of action of DBPMA is not well-understood, but it is thought to interact with metal ions and form coordination complexes. These complexes can then be used for various applications, such as gas storage and separation, catalysis, and sensing.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of DBPMA, but it is not intended for use in drug development. It is primarily used as a research tool in various scientific fields.

Advantages and Limitations for Lab Experiments

One advantage of using DBPMA in lab experiments is its unique properties, which make it useful for a variety of applications. However, its multi-step synthesis process can be time-consuming and challenging to control, which can limit its use in certain experiments.

Future Directions

There are several future directions for DBPMA research, including the development of new materials for electronic and optoelectronic devices, as well as the use of DBPMA as a fluorescent probe for detecting metal ions. Additionally, further research is needed to understand the mechanism of action of DBPMA and its potential applications in other scientific fields.
Conclusion:
In conclusion, DBPMA is a chemical compound with unique properties that have made it a valuable tool in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of DBPMA in various scientific fields.

Synthesis Methods

The synthesis of DBPMA involves the reaction of 4-methylbenzylamine with isophthalic anhydride in the presence of a catalyst to form N-(4-methylbenzyl)isophthalamide. The resulting compound is then reacted with benzyl chloride in the presence of a base to form DBPMA. The synthesis of DBPMA is a multi-step process that requires careful control of reaction conditions to obtain a high yield of the desired product.

Scientific Research Applications

DBPMA has been extensively studied for its potential applications in various scientific fields. It has been used as a ligand in metal-organic frameworks for gas storage and separation, as a fluorescent probe for detecting metal ions, and as a building block for supramolecular assemblies. DBPMA has also been used in the development of new materials for electronic and optoelectronic devices.